Azepan-1-yl{2-[(5-chloropyridin-2-yl)amino]-4-methyl-1,3-thiazol-5-yl}methanone

• IUPAC Name: azepan-1-yl-[2-[(5-chloropyridin-2-yl)amino]-4-methyl-1,3-thiazol-5-yl]methanone
• InChI: InChI=1S/C16H19ClN4OS/c1-11-14(15(22)21-8-4-2-3-5-9-21)23-16(19-11)20-13-7-6-12(17)10-18-13/h6-7,10H,2-5,8-9H2,1H3,(H,18,19,20)
• InChI Key: JPNMZXIRVMDERE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC2=NC=C(C=C2)Cl)C(=O)N3CCCCCC3
• Molecular Formula: C16H19ClN4OS
• Molecular Weight: 350.9 g/mol
• CAS No.: 1351845-13-0

Description

Molecular Structure Analysis

The molecular structure of Azepan-1-yl{2-[(5-chloropyridin-2-yl)amino]-4-methyl-1,3-thiazol-5-yl}methanone is complex, with a molecular formula of C12H11ClF2N2O2. It’s important to note that the structure of this compound can greatly influence its physical and chemical properties, as well as its potential applications in various fields.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound like this compound can be influenced by its molecular structure. For instance, its melting point is around 69.0 °C and it has a relative density of 1.43 g/mL at 20 °C.

Mechanism of Action

Target of Action

Compounds with similar structures have been found to target3-hydroxyacyl-CoA dehydrogenase type-2 . This enzyme plays a crucial role in the beta-oxidation of fatty acids in mitochondria.

Biochemical Pathways

The compound, by potentially inhibiting 3-hydroxyacyl-CoA dehydrogenase type-2, could affect the beta-oxidation pathway of fatty acids. This pathway is responsible for the breakdown of fatty acids into acetyl-CoA, which is then used in the citric acid cycle to generate ATP. Disruption of this pathway could have downstream effects on energy metabolism within the cell .